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This guide provides a comprehensive technical overview of 2-
Hydroxycyclopentanecarbaldehyde, a versatile bifunctional molecule with significant

potential in organic synthesis and medicinal chemistry. This document moves beyond a simple

datasheet to offer in-depth insights into its chemical properties, stereochemistry, synthesis, and

applications, with a focus on the causality behind experimental choices and the validation of

described protocols.

Core Molecular Identity and Properties
2-Hydroxycyclopentanecarbaldehyde is a cyclic organic compound featuring a five-

membered ring functionalized with both a hydroxyl (-OH) and a formyl (-CHO) group on

adjacent carbons. This unique arrangement of functional groups imparts a distinct reactivity

profile, making it a valuable chiral building block in the synthesis of complex molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b13131238#bc-rfq
https://www.benchchem.com/product/b13131238/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxycyclopentanecarbaldehyde
https://www.benchchem.com/product/b13131238/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxycyclopentanecarbaldehyde
https://www.benchchem.com/product/b13131238/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxycyclopentanecarbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13131238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: The primary Chemical Abstracts Service (CAS) registry number for 2-
Hydroxycyclopentanecarbaldehyde, without specified stereochemistry, is 1080005-96-4.[1]

[2] It is crucial to note that due to the presence of two stereocenters at positions 1 and 2 of the

cyclopentane ring, the molecule can exist as two pairs of enantiomers: (1R,2R) and (1S,2S)

(the trans isomers), and (1R,2S) and (1S,2R) (the cis isomers). Each of these stereoisomers

will have a unique CAS number. While specific CAS numbers for all stereoisomers of 2-
Hydroxycyclopentanecarbaldehyde are not readily available in public databases, related

structures such as cis-2-hydroxy-1-cyclopentanecarboxylic acid (CAS No. 17502-28-2)

highlight the importance of stereochemical assignment.[3]

Physicochemical Properties
A summary of the key computed physicochemical properties of 2-
Hydroxycyclopentanecarbaldehyde is presented in the table below. These values, primarily

sourced from computational models, provide a foundational understanding of the molecule's

behavior.[1]

Property Value Source

Molecular Formula C₆H₁₀O₂ PubChem[1]

Molecular Weight 114.14 g/mol PubChem[1]

XLogP3 0.5 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 114.068079557 Da PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Synthesis and Stereocontrol: A Strategic Approach
The synthesis of 2-Hydroxycyclopentanecarbaldehyde, particularly with stereocontrol, is a

key challenge and a testament to the advances in modern organic synthesis. The choice of
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synthetic route is dictated by the desired stereochemical outcome (cis or trans).

Conceptual Workflow for Diastereoselective Synthesis
The diastereoselective synthesis of 2-hydroxycyclopentanecarbaldehydes generally involves

the controlled introduction of the hydroxyl and formyl groups onto a cyclopentane scaffold. A

logical workflow for achieving this is outlined below.

Starting Material Selection
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Caption: A generalized workflow for the synthesis of 2-Hydroxycyclopentanecarbaldehyde.

Protocol Example: Diastereoselective Synthesis of a
Cyclopentanone Precursor
While a specific protocol for 2-Hydroxycyclopentanecarbaldehyde is not readily found in the

literature, a representative method for the diastereoselective synthesis of a related

functionalized cyclopentanone provides valuable insights.[4][5] This approach relies on the

conjugate addition to a cyclopentenone, where stereocontrol is achieved through hydrogen

bonding.

Step 1: Aza-Michael Addition to Cyclopentenone

To a solution of a substituted cyclopentenone in a suitable solvent (e.g., dichloromethane),

add the aniline nucleophile.

The reaction is typically carried out at room temperature and monitored by thin-layer

chromatography (TLC).

The diastereoselectivity of this step is often high, driven by the directing effect of a nearby

functional group, such as a tertiary alcohol, which can form a hydrogen bond with the

incoming nucleophile.[4]

Step 2: Purification and Characterization

Upon completion, the reaction mixture is concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes).

The stereochemistry of the resulting functionalized cyclopentanone is confirmed using

spectroscopic methods, such as NMR, and by comparison to analogous systems.

This protocol highlights a common strategy where existing stereocenters or directing groups

are utilized to control the formation of new stereocenters. The resulting functionalized
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cyclopentanone can then be further elaborated to the target 2-
hydroxycyclopentanecarbaldehyde through functional group interconversions.

Spectroscopic Characterization: Unveiling the
Structure
The structural elucidation of 2-Hydroxycyclopentanecarbaldehyde relies on a combination of

spectroscopic techniques. Each method provides unique information about the molecule's

connectivity and stereochemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aldehydic proton (δ 9-10 ppm), the proton on the carbon bearing the hydroxyl group (carbinol

proton), and the protons of the cyclopentane ring. The coupling constants between the

protons on C1 and C2 are diagnostic of the relative stereochemistry (cis or trans).[6][7][8]

¹³C NMR: The carbon NMR spectrum will exhibit a downfield signal for the carbonyl carbon

of the aldehyde (δ 190-215 ppm). The carbon attached to the hydroxyl group will also have a

characteristic chemical shift.[6][7][8]

Infrared (IR) Spectroscopy
The IR spectrum will display a strong absorption band for the carbonyl (C=O) stretching

vibration of the aldehyde, typically in the range of 1720-1740 cm⁻¹. A broad absorption band

corresponding to the O-H stretching vibration of the hydroxyl group is also expected around

3200-3600 cm⁻¹.[6][7][8]

Mass Spectrometry (MS)
Mass spectrometry will provide the molecular weight of the compound. Fragmentation patterns,

such as the loss of water or the formyl group, can further confirm the structure.[9]

Reactivity and Synthetic Utility
The synthetic utility of 2-Hydroxycyclopentanecarbaldehyde stems from the presence of two

reactive functional groups. The aldehyde can undergo a wide range of nucleophilic additions
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and condensation reactions, while the hydroxyl group can be involved in esterifications,

etherifications, and oxidations.[10]

Key Reactions and Transformations
The interplay between the hydroxyl and aldehyde groups allows for a rich chemistry, enabling

the construction of complex molecular architectures.

2-Hydroxycyclopentanecarbaldehyde
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Caption: Key reaction pathways of 2-Hydroxycyclopentanecarbaldehyde.

Applications in Drug Discovery and Medicinal
Chemistry
Chiral molecules containing hydroxyl and carbonyl functionalities are prevalent motifs in many

biologically active compounds and natural products. As such, 2-
Hydroxycyclopentanecarbaldehyde represents a valuable chiral building block for drug

discovery.[11][12]
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The aldehyde functional group, while sometimes considered a liability due to its reactivity, can

also be a key feature for covalent modification of biological targets, a strategy of growing

interest in drug development.[13] The cyclopentane scaffold provides a rigid framework that

can be used to orient functional groups in a defined three-dimensional space, which is critical

for optimizing interactions with protein binding sites.

Potential applications in medicinal chemistry include:

Synthesis of Prostaglandin Analogs: The cyclopentane core is a key structural feature of

prostaglandins, which are involved in a wide range of physiological processes.

Development of Antiviral and Anticancer Agents: Many nucleoside analogs with antiviral and

anticancer activity are based on five-membered ring systems.

As a Scaffold for Combinatorial Chemistry: The bifunctional nature of 2-
Hydroxycyclopentanecarbaldehyde allows for the divergent synthesis of libraries of

related compounds for high-throughput screening.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling 2-
Hydroxycyclopentanecarbaldehyde. It is advisable to consult the Safety Data Sheet (SDS)

from the supplier for detailed information on toxicity, handling, and storage. In general, it should

be handled in a well-ventilated fume hood, and personal protective equipment, including gloves

and safety glasses, should be worn.

Conclusion
2-Hydroxycyclopentanecarbaldehyde is a versatile and valuable building block for organic

synthesis and medicinal chemistry. Its unique combination of a hydroxyl and an aldehyde group

on a cyclopentane scaffold, along with its inherent chirality, provides a powerful tool for the

construction of complex and biologically active molecules. A thorough understanding of its

synthesis, stereochemistry, and reactivity is essential for harnessing its full potential in the

development of new therapeutics and other advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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